Cas no 1547053-23-5 (3-(3-hydroxy-4-methoxyphenyl)-2-methylpropanoic acid)

• Product Name: 3-(3-hydroxy-4-methoxyphenyl)-2-methylpropanoic acid
• CAS No: 1547053-23-5
• MF: C₁₁H₁₄O₄
• MW: 210.226463794708
• CID: 6051621
• PubChem ID: 83834745
• Update Time: 2025-06-08

3-(3-hydroxy-4-methoxyphenyl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-hydroxy-4-methoxyphenyl)-2-methylpropanoic acid
• 1547053-23-5
• EN300-1834594

• Inchi： 1S/C11H14O4/c1-7(11(13)14)5-8-3-4-10(15-2)9(12)6-8/h3-4,6-7,12H,5H2,1-2H3,(H,13,14)
• InChI Key： CKSZNYCRXUOWRX-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1O)CC(C(=O)O)C

Computed Properties

• Exact Mass: 210.08920892g/mol
• Monoisotopic Mass: 210.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 3-(3-hydroxy-4-methoxyphenyl)-2-methylpropanoic acid

Professional Introduction to 3-(3-hydroxy-4-methoxyphenyl)-2-methylpropanoic Acid (CAS No. 1547053-23-5)

3-(3-hydroxy-4-methoxyphenyl)-2-methylpropanoic acid, identified by its CAS number 1547053-23-5, is a compound of significant interest in the field of chemical and biomedical research. This molecule, characterized by its unique structural features, has garnered attention due to its potential applications in pharmaceutical development and biochemical studies. The presence of both hydroxyl and methoxy functional groups on the aromatic ring, combined with the non-polar isobutyl side chain, makes this compound a versatile intermediate in synthetic chemistry.

The structural composition of 3-(3-hydroxy-4-methoxyphenyl)-2-methylpropanoic acid lends itself to various chemical modifications, which are pivotal in the design of novel therapeutic agents. The hydroxyl group at the 3-position and the methoxy group at the 4-position on the phenyl ring provide opportunities for hydrogen bonding and interactions with biological targets. These features are particularly relevant in the context of drug discovery, where molecular recognition and binding affinity are critical factors.

In recent years, there has been a growing interest in natural product-inspired compounds due to their biological activity and synthetic accessibility. The scaffold of 3-(3-hydroxy-4-methoxyphenyl)-2-methylpropanoic acid shares similarities with several bioactive molecules derived from plants and fungi. For instance, derivatives of this compound have been explored as potential inhibitors of enzymes involved in inflammatory pathways. The hydroxyl and methoxy groups on the aromatic ring can be leveraged to modulate enzyme activity, making this molecule a promising candidate for further investigation.

The non-polar isobutyl side chain contributes to the compound's solubility and pharmacokinetic properties, which are essential considerations in drug development. Researchers have utilized computational methods to predict the binding modes of 3-(3-hydroxy-4-methoxyphenyl)-2-methylpropanoic acid with various biological targets. These studies have highlighted its potential as a scaffold for designing small molecule drugs with improved pharmacological profiles.

One of the most exciting applications of 3-(3-hydroxy-4-methoxyphenyl)-2-methylpropanoic acid is in the field of anti-inflammatory research. Recent studies have demonstrated that analogs of this compound can inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme implicated in pain and inflammation. The structural features of this molecule allow it to interact with the active site of COX-2, thereby reducing prostaglandin synthesis. This mechanism has been validated through both in vitro and in vivo experiments, underscoring the compound's therapeutic potential.

The synthesis of 3-(3-hydroxy-4-methoxyphenyl)-2-methylpropanoic acid has been optimized through various synthetic routes, including esterification and hydrolysis reactions. These methods have been refined to improve yield and purity, ensuring that researchers have access to high-quality starting materials for their studies. Advances in green chemistry have also influenced the synthesis process, with efforts focused on minimizing waste and reducing environmental impact.

In conclusion, 3-(3-hydroxy-4-methoxyphenyl)-2-methylpropanoic acid(CAS No. 1547053-23-5) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive scaffold for designing novel therapeutic agents, particularly those targeting inflammatory pathways. As research continues to uncover new applications for this compound, its importance in drug discovery is likely to grow further.